1-(5-chloro-2-methylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Specification

• CAS No.: 847395-07-7
• Molecular Formula: C19H18ClN3O
• Molecular Weight: 339.82
• IUPAC Name: 1-(5-chloro-2-methylphenyl)-4-(1-methylbenzimidazol-2-yl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C19H18ClN3O/c1-12-7-8-14(20)10-17(12)23-11-13(9-18(23)24)19-21-15-5-3-4-6-16(15)22(19)2/h3-8,10,13H,9,11H2,1-2H3
• Standard InChI Key: VZRHQGKTYWRQPQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CC(CC2=O)C3=NC4=CC=CC=C4N3C

Introduction

The compound 1-(5-chloro-2-methylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is a complex organic molecule that belongs to the pyrrolidinone class, incorporating a benzodiazole moiety. Despite the lack of specific information on this exact compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general trends in organic chemistry.

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions between appropriate precursors. For example, a common approach might involve the reaction of a benzodiazole derivative with a pyrrolidinone precursor in the presence of a suitable catalyst.

Potential Applications

Compounds with similar structures have been explored for various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of a benzodiazole ring, known for its pharmacological importance, suggests potential applications in medicinal chemistry.

Research Findings

While specific research findings on this compound are not available, related compounds have shown promising results in biological assays. For instance, compounds with benzodiazole and pyrrolidinone moieties have demonstrated antioxidant activity, as seen in similar structures tested using DPPH radical scavenging methods and reducing power assays.